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Compound of Interest

Compound Name:
(4-Cyclopropylmethoxy-3-

nitrophenyl)-methanol

CAS No.: 1039912-92-9

Cat. No.: B1460857

Get Quote

Emergency Overview & Core Directive
Immediate Hazard Alert: (4-Cyclopropylmethoxy-3-nitrophenyl)-methanol is a functionalized

nitro-aromatic intermediate.[1][2] While generally stable under ambient conditions, the

presence of the nitro group (-NO₂) combined with the benzyl alcohol moiety necessitates strict

thermal control and segregation from strong oxidizers and reducing agents.[1][2]

Core Disposal Directive:

DO NOT dispose of via municipal waste or sink drains.[1]

DO NOT mix with strong acids, bases, or incompatible organic solvents (e.g.,

acetone/chloroform mixtures in the presence of base).[2]

PRIMARY METHOD: High-temperature incineration via a licensed hazardous waste

contractor.[1][2]
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Chemical Profile & Hazard Identification
Understanding the molecular architecture is critical for safe handling.[1][2] This compound is

often a key intermediate in the synthesis of PDE4 inhibitors (e.g., Roflumilast).[2]

Property Specification Operational Implication

Chemical Name
(4-Cyclopropylmethoxy-3-

nitrophenyl)-methanol

Official shipping/manifest

name.

CAS Number 1039912-92-9
Use for waste profiling and

inventory tracking.[2]

Molecular Formula C₁₁H₁₃NO₄

Nitrogen content requires NOx

scrubbing during incineration.

[1][2]

Physical State
Solid (typically off-white/yellow

powder)

Dust explosion hazard if

micronized; inhalation risk.[1]

[2]

Melting Point ~110–115 °C (Approximate)

Avoid heating above 80°C

during waste consolidation to

prevent decomposition.

Key Functionalities
Nitro (-NO₂), Benzyl Alcohol (-

CH₂OH), Cyclopropyl Ether

Nitro: Potential energy

source/oxidizer.[1][2] Alcohol:

Flammable/reactive.[1][2][3]

Ether: Peroxide risk (low, but

possible over long storage).[2]

Hazard Classification (GHS)[2][3]
Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).[1][2]

Skin/Eye Irritation: Category 2 (Irritant).[2][4][5]

Specific Target Organ Toxicity: Potential for liver/kidney toxicity upon repeated exposure

(characteristic of nitro-aromatics).[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.sigmaaldrich.com/HK/fr/sds/SIAL/1048?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.tcichemicals.com/BE/en/sds/C3056_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F921402.pdf
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.sigmaaldrich.com/HK/fr/sds/SIAL/1048?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Matrix
Trust in safety comes from a redundant defense system.[1][2]

Respiratory: N95/P100 particulate respirator for solid handling.[1][2] If in solution with volatile

solvents, use a half-face respirator with OV/AG cartridges.[1][2]

Dermal: Double-gloving recommended.[1][2]

Inner Layer: Nitrile (4 mil).[2]

Outer Layer: Nitrile (8 mil) or Butyl Rubber (if dissolved in aggressive solvents).[1][2]

Ocular: Chemical splash goggles.[1][2] Standard safety glasses are insufficient for liquid

waste consolidation.[1][2]

Body: Tyvek® lab coat or chemical-resistant apron to prevent clothing contamination.[1][2]

Waste Classification & Segregation Workflow
Proper segregation prevents "cocktail" reactions in waste drums.[1][2]

Segregation Rules
Oxidizers: Keep separate from nitric acid, perchlorates, and peroxides.[2] The benzyl alcohol

group is reducing; mixing with strong oxidizers can cause immediate exotherms.[1]

Strong Bases: Avoid mixing with concentrated caustic (NaOH, KOH).[1][2] Nitro-aromatics

can undergo complex condensation reactions (e.g., Janovsky reaction) leading to unstable

products.[1][2]

Halogenated Solvents: Segregate based on the solvent used.[1][2] The compound itself is

non-halogenated, but if dissolved in DCM, the entire stream is "Halogenated Organic."[2]
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Waste Generation

Physical State?

Solid / Powder

Pure Substance

Liquid / Solution

Dissolved

Container: Wide-Mouth HDPE Drum
Label: Hazardous Solid - Toxic

Solvent Type?

Halogenated
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(Methanol, EtOAc)

No Halogens

Container: Safety Can / Carboy
Label: Halogenated Organic Waste

Container: Safety Can / Carboy
Label: Flammable Organic Waste

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating (4-Cyclopropylmethoxy-3-nitrophenyl)-methanol
waste streams.

Step-by-Step Disposal Protocol
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A. Solid Waste (Pure Substance)[2]
Containment: Transfer the solid into a clear, sealable polyethylene bag (secondary

containment).

Consolidation: Place the sealed bag into a wide-mouth HDPE (High-Density Polyethylene)

waste drum.

Labeling: Affix a hazardous waste label.

Constituents: "(4-Cyclopropylmethoxy-3-nitrophenyl)-methanol"[1][2][6][7]

Hazards: Toxic, Irritant.[2][5][8][9]

Storage: Store in a cool, dry area away from direct sunlight and heat sources until pickup.

B. Liquid Waste (Mother Liquors/Rinsates)
Compatibility Check: Ensure the receiving carboy does not contain strong acids or oxidizers.

[1][2]

Transfer: Use a funnel to prevent splashing. Pour slowly.

Rinsing: Triple-rinse the original container with a compatible solvent (e.g., Ethanol or

Acetone) and add the rinsate to the waste container.[1][2]

Venting: Ensure the waste container is vented (using a safety cap with a pressure relief

valve) to prevent pressure buildup from potential off-gassing or thermal expansion.[1][2]

C. Empty Container Disposal
Triple Rinse: As described above.

Defacement: Cross out the original label.

Disposal: Once triple-rinsed and air-dried, the container can often be treated as non-

hazardous trash (verify with local regulations) or glass recycling.[1][2] If in doubt, dispose of

the empty container as solid hazardous waste.
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Spill Response Procedure
Minor Spill (< 10 g/mL):

Isolate: Evacuate the immediate area.

PPE: Don Nitrile gloves, goggles, and lab coat.[2]

Contain:

Solid: Cover with wet paper towels (to prevent dust) and scoop into a bag.[2]

Liquid: Absorb with Vermiculite or Sand.[1][2][9]

CRITICAL: Do NOT use sawdust or paper-based absorbents for nitro-compounds if the

material is concentrated, as this can create a flammability hazard.[1][2]

Clean: Wipe the surface with soap and water.[1][2]

Dispose: Place all cleanup materials into the Solid Hazardous Waste drum.

Regulatory Compliance & Codes
US EPA (RCRA): This specific compound is likely not P-listed or U-listed by specific CAS.[2]

However, it must be characterized based on ignitability (D001) if in flammable solvent, or

reactivity (D003) if deemed unstable (unlikely for this specific alcohol, but possible for nitro-

precursors).[1][2]

Best Practice: Classify as "Hazardous Waste - Toxic, Organic, N.O.S.[1][2] (Not Otherwise

Specified)".

European Waste Code (EWC): 07 05 04* (other organic solvents, washing liquids and

mother liquors) or 16 05 06* (laboratory chemicals consisting of or containing dangerous

substances).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1460857/docs#comprehensive-disposal-guide-4-
cyclopropylmethoxy-3-nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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